N-[1-[3-[2-(methylamino)quinolin-4-yl]-1,2,4-oxadiazol-5-yl]ethyl]methanesulfonamide
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Description
N-[1-[3-[2-(methylamino)quinolin-4-yl]-1,2,4-oxadiazol-5-yl]ethyl]methanesulfonamide is a fascinating compound characterized by its unique structure. It features a quinoline ring system fused with a 1,2,4-oxadiazole ring, further linked to an ethyl group and a methanesulfonamide moiety. This intricate architecture renders the compound valuable in various fields, particularly in medicinal chemistry and drug discovery.
Properties
IUPAC Name |
N-[1-[3-[2-(methylamino)quinolin-4-yl]-1,2,4-oxadiazol-5-yl]ethyl]methanesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O3S/c1-9(20-24(3,21)22)15-18-14(19-23-15)11-8-13(16-2)17-12-7-5-4-6-10(11)12/h4-9,20H,1-3H3,(H,16,17) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMPDEEGTWLLQOZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=NO1)C2=CC(=NC3=CC=CC=C32)NC)NS(=O)(=O)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[1-[3-[2-(methylamino)quinolin-4-yl]-1,2,4-oxadiazol-5-yl]ethyl]methanesulfonamide involves multiple steps:
Quinoline Ring Formation: : Typically, the quinoline ring can be synthesized via the Skraup synthesis, involving the reaction of aniline with glycerol and sulfuric acid, with a suitable oxidizing agent.
Oxadiazole Ring Assembly: : Formation of the 1,2,4-oxadiazole ring is achieved through cyclization of suitable amidoximes with carboxylic acids or their derivatives under dehydrating conditions.
Linking Quinoline and Oxadiazole: : This step may involve nucleophilic aromatic substitution or other suitable coupling reactions to connect the quinoline and oxadiazole moieties.
Introduction of Methanesulfonamide Group: : Finally, the methanesulfonamide group can be introduced via reaction with methanesulfonyl chloride in the presence of a base like triethylamine.
Industrial Production Methods
Industrial production methods for this compound would likely emphasize efficiency, cost-effectiveness, and scalability. Common approaches may include optimizing each synthetic step for high yield and purity, employing continuous flow chemistry to streamline processes, and utilizing readily available starting materials to minimize costs.
Chemical Reactions Analysis
Types of Reactions
N-[1-[3-[2-(methylamino)quinolin-4-yl]-1,2,4-oxadiazol-5-yl]ethyl]methanesulfonamide can undergo various chemical reactions, including:
Oxidation and Reduction: : The compound's functional groups allow for potential redox reactions.
Substitution: : Halogenation, alkylation, or acylation of the quinoline ring.
Cyclization: : Further ring closures could modify the compound’s structure.
Common Reagents and Conditions
Oxidation: : Reagents such as potassium permanganate or hydrogen peroxide.
Reduction: : Sodium borohydride or lithium aluminum hydride.
Substitution: : Reagents like N-bromosuccinimide (NBS) or alkyl halides in the presence of a base.
Major Products
These reactions can yield various derivatives and analogs, such as quinoline N-oxides or methanesulfonamide-substituted derivatives, providing diverse applications in research.
Scientific Research Applications
N-[1-[3-[2-(methylamino)quinolin-4-yl]-1,2,4-oxadiazol-5-yl]ethyl]methanesulfonamide has found applications in multiple scientific disciplines:
Chemistry: : Used as a ligand in coordination chemistry and as a building block for more complex molecules.
Biology: : Its ability to interact with biological macromolecules makes it useful in studying protein-ligand interactions.
Medicine: : Potential therapeutic agent, especially in anticancer, antimicrobial, and anti-inflammatory research.
Industry: : Applications in material science, such as organic semiconductors or sensors.
Mechanism of Action
The compound exerts its effects primarily through interactions with specific molecular targets:
Molecular Targets: : Often targets enzymes or receptors, modulating their activity.
Pathways Involved: : Can affect signaling pathways, such as those related to cell growth, apoptosis, or inflammation.
Comparison with Similar Compounds
Conclusion
N-[1-[3-[2-(methylamino)quinolin-4-yl]-1,2,4-oxadiazol-5-yl]ethyl]methanesulfonamide is a compound of significant interest due to its complex structure and diverse applications. Its synthesis, chemical reactions, research applications, and mechanism of action highlight its potential in advancing various scientific fields.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
